5-((4-Chlorophenyl)(4-phenylpiperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-chlorophenyl)-(4-phenylpiperazin-1-yl)methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C25H22ClN5O2S/c26-18-10-8-17(9-11-18)21(30-14-12-29(13-15-30)19-5-2-1-3-6-19)22-24(32)31-25(34-22)27-23(28-31)20-7-4-16-33-20/h1-11,16,21,32H,12-15H2
• InChI Key: OOXFRYMSXWZRMA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(C3=CC=C(C=C3)Cl)C4=C(N5C(=NC(=N5)C6=CC=CO6)S4)O
• Molecular Formula: C25H22ClN5O2S
• Molecular Weight: 492.0 g/mol

Description

5-((4-Chlorophenyl)(4-phenylpiperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C25H22ClN5O2S and its molecular weight is 491.99. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• Thiazolo[3,2-b]-1,2,4-triazole derivatives have been synthesized through a one-step process, involving heating 3-aryl-5-mercapto-1,2,4-triazoles with chloroacetic acid and aromatic aldehydes, followed by Michael type addition of cyclic secondary amines. These compounds were investigated for anti-inflammatory activities (Tozkoparan et al., 1999).

• Another study focused on the synthesis of formazans from a Mannich base derived from 5-(4-Chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, demonstrating moderate antimicrobial activity against various bacterial and fungal strains (Sah et al., 2014).

Antinociceptive and Anti-inflammatory Properties

• Research into thiazolopyrimidine derivatives revealed significant antinociceptive and anti-inflammatory activities in certain compounds, suggesting their potential use in pain and inflammation management (Selvam et al., 2012).

Antimicrobial and Antifungal Agents

• Novel heterocyclic compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide were synthesized and screened for lipase and α-glucosidase inhibition, showing promising activities that highlight their potential as antimicrobial agents (Bekircan et al., 2015).

• A series of triazolo[3,4-b][1,3,4]thiadiazoles bearing pyrazole moiety were synthesized and tested for their antimicrobial activities, with some compounds displaying marked inhibition of bacterial and fungal growth, nearly equal to standard treatments (Reddy et al., 2010).